Chromium(III) oxide
Chromium(III) oxide
Chromium (III) oxide is a chromium complex in which the chromium ion is in +3 oxidation state. The synthesis of its sub-micron powder has been reported.† The IR and Raman spectra of chromium (III) oxide have been studied.† The impact of adding lysozyme on the stability of chromium (III) oxide (Cr2O3) suspension has been evaluated.†
Chromium(III) oxide is mainly used as a green pigment in paints, inks and ceramics. On a commercial scale, it is synthesized by the reduction of sodium chromate with sulfur.
Chromium(III) oxide is also referred to as chromic oxide. It is commonly employed as a marker in various digestion assays conducted on animals.
Dichromium trioxide is a chromium oxide.
Chromium(III) oxide is mainly used as a green pigment in paints, inks and ceramics. On a commercial scale, it is synthesized by the reduction of sodium chromate with sulfur.
Chromium(III) oxide is also referred to as chromic oxide. It is commonly employed as a marker in various digestion assays conducted on animals.
Dichromium trioxide is a chromium oxide.
Brand Name:
Vulcanchem
CAS No.:
1308-38-9
VCID:
VC20944488
InChI:
InChI=1S/2Cr.3O
SMILES:
O=[Cr]O[Cr]=O
Molecular Formula:
Cr2O3
Molecular Weight:
151.99 g/mol
Chromium(III) oxide
CAS No.: 1308-38-9
Cat. No.: VC20944488
Molecular Formula: Cr2O3
Molecular Weight: 151.99 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chromium (III) oxide is a chromium complex in which the chromium ion is in +3 oxidation state. The synthesis of its sub-micron powder has been reported.† The IR and Raman spectra of chromium (III) oxide have been studied.† The impact of adding lysozyme on the stability of chromium (III) oxide (Cr2O3) suspension has been evaluated.† Chromium(III) oxide is mainly used as a green pigment in paints, inks and ceramics. On a commercial scale, it is synthesized by the reduction of sodium chromate with sulfur. Chromium(III) oxide is also referred to as chromic oxide. It is commonly employed as a marker in various digestion assays conducted on animals. Dichromium trioxide is a chromium oxide. |
|---|---|
| CAS No. | 1308-38-9 |
| Molecular Formula | Cr2O3 |
| Molecular Weight | 151.99 g/mol |
| IUPAC Name | oxo(oxochromiooxy)chromium |
| Standard InChI | InChI=1S/2Cr.3O |
| Standard InChI Key | QDOXWKRWXJOMAK-UHFFFAOYSA-N |
| SMILES | O=[Cr]O[Cr]=O |
| Canonical SMILES | O=[Cr](=O)=O.[Cr] |
| Boiling Point | 4000 °C |
| Colorform | Light to dark green, fine, hexagonal crystals Green powder Bright-green, extremely hard crystals |
| Melting Point | 2435 °C |
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